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  4. 4-[4-(4-Bromoanilino)-2-sulfanylidene-1,3-diazaspiro[4.5]dec-3-en-1-yl]-1,5-dimethyl-2-phenylpyrazol-3-one
4-[4-(4-Bromoanilino)-2-sulfanylidene-1,3-diazaspiro[4.5]dec-3-en-1-yl]-1,5-dimethyl-2-phenylpyrazol-3-one 4-[4-(4-Bromoanilino)-2-sulfanylidene-1,3-diazaspiro[4.5]dec-3-en-1-yl]-1,5-dimethyl-2-phenylpyrazol-3-one
Brand Name: Vulcanchem
CAS No.: 5839-64-5
VCID: VC0396990
InChI: InChI=1S/C25H26BrN5OS/c1-17-21(22(32)31(29(17)2)20-9-5-3-6-10-20)30-24(33)28-23(25(30)15-7-4-8-16-25)27-19-13-11-18(26)12-14-19/h3,5-6,9-14H,4,7-8,15-16H2,1-2H3,(H,27,28,33)
SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=S)N=C(C34CCCCC4)NC5=CC=C(C=C5)Br
Molecular Formula: C25H26BrN5OS
Molecular Weight: 524.5g/mol

4-[4-(4-Bromoanilino)-2-sulfanylidene-1,3-diazaspiro[4.5]dec-3-en-1-yl]-1,5-dimethyl-2-phenylpyrazol-3-one

CAS No.: 5839-64-5

Main Products

VCID: VC0396990

Molecular Formula: C25H26BrN5OS

Molecular Weight: 524.5g/mol

4-[4-(4-Bromoanilino)-2-sulfanylidene-1,3-diazaspiro[4.5]dec-3-en-1-yl]-1,5-dimethyl-2-phenylpyrazol-3-one - 5839-64-5

CAS No. 5839-64-5
Product Name 4-[4-(4-Bromoanilino)-2-sulfanylidene-1,3-diazaspiro[4.5]dec-3-en-1-yl]-1,5-dimethyl-2-phenylpyrazol-3-one
Molecular Formula C25H26BrN5OS
Molecular Weight 524.5g/mol
IUPAC Name 4-[4-(4-bromoanilino)-2-sulfanylidene-1,3-diazaspiro[4.5]dec-3-en-1-yl]-1,5-dimethyl-2-phenylpyrazol-3-one
Standard InChI InChI=1S/C25H26BrN5OS/c1-17-21(22(32)31(29(17)2)20-9-5-3-6-10-20)30-24(33)28-23(25(30)15-7-4-8-16-25)27-19-13-11-18(26)12-14-19/h3,5-6,9-14H,4,7-8,15-16H2,1-2H3,(H,27,28,33)
Standard InChIKey PIFXVIRKHCCLAQ-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=S)N=C(C34CCCCC4)NC5=CC=C(C=C5)Br
Canonical SMILES CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=S)N=C(C34CCCCC4)NC5=CC=C(C=C5)Br
PubChem Compound 1046958
Last Modified Nov 11 2021
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